N-[(5-ethyl-1,3,4-thiadiazol-2-yl)methyl]-1-(4-fluorophenyl)cyclopropanecarboxamide

• IUPAC Name: N-[(5-ethyl-1,3,4-thiadiazol-2-yl)methyl]-1-(4-fluorophenyl)cyclopropane-1-carboxamide
• InChI: InChI=1S/C15H16FN3OS/c1-2-12-18-19-13(21-12)9-17-14(20)15(7-8-15)10-3-5-11(16)6-4-10/h3-6H,2,7-9H2,1H3,(H,17,20)
• InChI Key: CRUYMVAXXBULNR-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C(S1)CNC(=O)C2(CC2)C3=CC=C(C=C3)F
• Molecular Formula: C15H16FN3OS
• Molecular Weight: 305.4 g/mol

Description

N-[(5-ethyl-1,3,4-thiadiazol-2-yl)methyl]-1-(4-fluorophenyl)cyclopropanecarboxamide is part of a class of compounds that have been explored for various applications, including their potential as biologically active substances. The structural elements of this compound, such as the thiadiazole ring and the fluorophenyl group, are known for contributing to the bioactivity of molecules, including interactions with biological targets and potential therapeutic effects.

Synthesis Analysis

The synthesis of related thiadiazole derivatives often involves the reaction of suitable precursors under conditions that promote the formation of the thiadiazole ring. For example, El-Emam et al. (2020) synthesized adamantane-1,3,4-thiadiazole hybrid derivatives through a process that might offer insights into the synthesis of N-[(5-ethyl-1,3,4-thiadiazol-2-yl)methyl]-1-(4-fluorophenyl)cyclopropanecarboxamide, highlighting the importance of choosing appropriate starting materials and reaction conditions to achieve the desired thiadiazole framework (El-Emam et al., 2020).